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Introduction
Vivianite, a hydrated iron(II) phosphate mineral, is of significant interest across various

scientific disciplines, including geochemistry, materials science, and potentially pharmacology,

due to its unique structural properties and reactivity. This technical guide provides an in-depth

analysis of the chemical formula and crystal structure of vivianite, compiled from

crystallographic and analytical data.

Chemical Composition
The ideal chemical formula for vivianite is Fe₃(PO₄)₂·8H₂O.[1][2][3][4] This formula indicates

that the molecule is composed of three ferrous iron (Fe²⁺) atoms, two phosphate (PO₄³⁻)

groups, and eight water (H₂O) molecules. However, natural vivianite samples can exhibit

some chemical variability. Small amounts of other divalent cations, such as manganese (Mn²⁺),

magnesium (Mg²⁺), and calcium (Ca²⁺), may substitute for iron in the crystal structure.[5]

Crystal Structure
Vivianite crystallizes in the monoclinic crystal system, belonging to the prismatic (2/m) crystal

class.[2][3][5][6] The space group is designated as C2/m.[5]
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The fundamental structure of vivianite consists of sheets of linked polyhedra.[5][7] These

sheets are formed by chains of octahedra and tetrahedra.[5][7] Specifically, there are two

distinct coordination environments for the iron atoms:

One iron atom is octahedrally coordinated to four water molecules and two oxygen atoms

from the phosphate groups.[5][7]

The other two iron atoms are also in octahedral coordination, but with two water molecules

and four oxygen atoms from the phosphate groups.[5][7]

The phosphate groups exist as isolated tetrahedra (PO₄³⁻).[5][7] These sheets are

perpendicular to the 'a' crystal axis and are held together by weak hydrogen bonds.[5][8] This

weak bonding between the sheets explains the perfect cleavage of vivianite on the {010}

plane.[5][7]

Crystallographic Data
The unit cell parameters for vivianite have been determined by various studies, with slight

variations in the reported values. A summary of this data is presented in the table below.

Parameter Value Range
Representative
Value

Source

a 10.024 - 10.1518 Å 10.086 Å [5][9]

b 13.41 - 13.494 Å 13.441 Å [5][10]

c 4.687 - 4.7998 Å 4.703 Å [5][9]

β 102.30° - 104.816° 104.27° [5][9]

Z 2 2 [5]

Note: The representative values are commonly cited, but variations exist depending on the

specific sample and analytical conditions.
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The determination of the chemical formula and crystal structure of vivianite involves a

combination of analytical techniques.

Chemical Composition Analysis
Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES) or Inductively Coupled

Plasma - Optical Emission Spectrometry (ICP-OES): This is a widely used technique for

determining the elemental composition of vivianite.[8][11][12]

Sample Preparation: A known mass of the vivianite sample is digested in a strong acid,

typically 6 M HCl, to bring the elements into solution.[8]

Analysis: The resulting solution is introduced into the plasma, which excites the atoms of the

different elements, causing them to emit light at characteristic wavelengths. The intensity of

the emitted light is proportional to the concentration of each element in the sample. This

allows for the precise quantification of iron, phosphorus, and any substituting cations.[8][12]

Crystal Structure Determination
X-ray Diffraction (XRD): This is the primary method used to determine the crystal structure and

unit cell parameters of vivianite.[3][8][11]

Sample Preparation: A powdered, homogenous sample of vivianite is prepared.[11]

Data Collection: The powdered sample is exposed to a monochromatic X-ray beam. The X-

rays are diffracted by the crystal lattice of the vivianite at specific angles, which are

dependent on the arrangement of atoms in the crystal. The diffracted X-rays are detected

and their intensities are recorded as a function of the diffraction angle (2θ).[11]

Data Analysis: The resulting diffraction pattern is a unique "fingerprint" of the mineral. The

positions and intensities of the diffraction peaks are used to determine the unit cell

dimensions, crystal system, and space group. Further analysis, known as structure

refinement, can be performed to determine the precise atomic positions within the unit cell.

[9][10]

Scanning Electron Microscopy with Energy Dispersive X-ray Spectroscopy (SEM-EDX): This

technique is used to examine the morphology of vivianite crystals and to perform semi-
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quantitative elemental analysis on a micro-scale.[11][13]

Sample Preparation: Vivianite crystals or fragments are mounted on a sample holder and

often coated with a conductive material (e.g., carbon or gold) to prevent charging under the

electron beam.[13]

Analysis: A focused beam of electrons is scanned across the sample surface. This

interaction generates various signals, including secondary electrons for imaging the surface

topography and characteristic X-rays for elemental analysis. The energy of the emitted X-

rays is specific to each element, allowing for the identification and relative quantification of

the elements present in a specific area of the sample.[11][13]
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Caption: Logical relationship of the core components of the vivianite crystal structure.

Experimental Workflow for Vivianite Characterization
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Caption: Experimental workflow for the chemical and structural characterization of vivianite.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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